BENGHE Foundational & Exploratory

Check Availability & Pricing

selenium oxychloride CAS number and
Identifiers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Selenium oxychloride

Cat. No.: B1580534

An In-depth Technical Guide to Selenium Oxychloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Selenium oxychloride (SeOClIz) is a highly reactive inorganic compound with the CAS
Number 7791-23-3.[1][2][3][4][5] It is a colorless to yellowish, fuming liquid that serves as a
powerful solvent and a chlorinating agent in various chemical syntheses.[4][5][6] Structurally, it
is a pyramidal molecule, analogous to thionyl chloride (SOCI2).[1] Its high dielectric constant
and specific conductance make it an interesting, albeit challenging, non-aqueous solvent.[1]
This guide provides a comprehensive overview of its chemical identifiers, physicochemical
properties, synthesis protocols, reactivity, and safety considerations, tailored for professionals
in research and development.

Chemical Identifiers and Nomenclature

Accurate identification is critical for regulatory compliance and safety. Selenium oxychloride is
known by several names and is registered under various chemical identification systems.
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Identifier Type Value
CAS Number 7791-23-3[1][2][3][4]1[5]
IUPAC Name Selenium oxychloride[1]
Seleninyl chloride, Seleninyl dichloride,
Synonyms Selenium(lV) oxychloride,

Dichlorooxoselenium[1][2][3][5][7]

Molecular Formula

SeOCL[1][5][8]

InChl INChl=1S/CI20Se/c1-4(2)3[1][5]

InChlKey LIRMPIXWGWLNND-UHFFFAOYSA-N[1][5]
SMILES O=--INVALID-LINK--CI[1][5]

EC Number 232-244-0[1][3]

UN Number 2879[2][3]

RTECS Number VS7000000[1]

Physicochemical Properties

The physical and chemical properties of selenium oxychloride dictate its applications and

handling requirements. It is a dense, corrosive liquid that is insoluble in water, with which it

reacts.[2][3][6]
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Property Value

Molar Mass 165.87 g/mol [1][3]

Appearance Colorless to yellowish, fuming liquid[4][6][7]
Density 2.42 - 2.44 g/mL][6][8]

Melting Point 8.5-10.9 °C[1]]6]

Boiling Point 176.4 - 180 °C (decomposes)[1][6][8]

Vapor Pressure

1 mmHg at 94.6°F (34.8°C)[2]

Vapor Density

5.7 (air = 1)[3]

Refractive Index (n_D2°)

1.651[1][6][8]

Solubility

Miscible with carbon tetrachloride, chloroform,
carbon disulfide, benzene, and toluene.[3][6][8]
Insoluble in water.[2][3][6]

Synthesis and Experimental Protocols

Selenium oxychloride can be prepared via several methods. Below are detailed protocols for

the most common laboratory-scale syntheses.

Diagram of Synthesis Pathways

© 2025 BenchChem. All rights reserved.

3/10 Tech Support


https://en.wikipedia.org/wiki/Selenium_oxydichloride
https://pubchem.ncbi.nlm.nih.gov/compound/Selenium-oxychloride
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1652.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0397694.htm
https://pim-resources.coleparmer.com/sds/99131.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0397694.htm
https://www.drugfuture.com/chemdata/selenium-oxychloride.html
https://en.wikipedia.org/wiki/Selenium_oxydichloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0397694.htm
https://en.wikipedia.org/wiki/Selenium_oxydichloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0397694.htm
https://www.drugfuture.com/chemdata/selenium-oxychloride.html
https://cameochemicals.noaa.gov/chemical/4429
https://pubchem.ncbi.nlm.nih.gov/compound/Selenium-oxychloride
https://en.wikipedia.org/wiki/Selenium_oxydichloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0397694.htm
https://www.drugfuture.com/chemdata/selenium-oxychloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/Selenium-oxychloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0397694.htm
https://www.drugfuture.com/chemdata/selenium-oxychloride.html
https://cameochemicals.noaa.gov/chemical/4429
https://pubchem.ncbi.nlm.nih.gov/compound/Selenium-oxychloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0397694.htm
https://www.benchchem.com/product/b1580534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Method 1: Dehydration of Dichloroselenious Acid Method 3: Chlorination in CCla

Selenium Dioxide (Se02)

Selenium (Se)

Chlorine (Clz)

Carbon Tetrachloride (CCle)

Hydrochloric Acid (HCI)

+2Hcl +Cl2in CCle

Method 2: Reaction with Thionyl Chloride
A A\ A\

Dichloroselenious Acid +S0Cl2 P 5 o
(Se(OH):Clz) (Hedting) Thionyl Chloride (SOCIz) Selenium Tetrachloride (SeCls) }4

Dehydration +Se0z

Selenium Oxychloride (SeOCIz)

Click to download full resolution via product page

Caption: Common laboratory synthesis routes for Selenium Oxychloride.

Protocol 1: Dehydration of Dichloroselenious Acid[1]

This method involves two main steps and is a common route for preparation.

» Formation of Dichloroselenious Acid: Selenium dioxide (SeO3) is treated with two equivalents
of hydrochloric acid (HCI).

o Se0z+ 2 HCl » Se(OH)zCla

o Dehydration: The resulting dichloroselenious acid is then dehydrated to yield selenium
oxychloride and water.

o Se(OH)2Clz - SeOClz + H20
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« Purification: The crude product is purified by distillation under reduced pressure to prevent
decomposition.[9]

Protocol 2: From Selenium Dioxide and Thionyl
Chloride[6][8]

This protocol offers a direct conversion using a common laboratory reagent.

o Reaction Setup: A flask is charged with selenium dioxide (SeOz) and an excess of thionyl
chloride (SOCI2).

e Heating: The mixture is heated, typically under reflux, to drive the reaction to completion.

« Distillation: Selenium oxychloride is separated from the reaction mixture by fractional
distillation.

Protocol 3: Direct Union in Carbon Tetrachloride[6][10]

This method involves the direct combination of selenium tetrachloride and selenium dioxide.

o Preparation of SeCla: Selenium tetrachloride (SeCla) is first prepared by passing chlorine gas
(Cl2) into a suspension of elemental selenium in carbon tetrachloride (CCla4).[10]

o Reaction: The resulting SeCla is then reacted with selenium dioxide (SeO3) in the same
solvent.

e Solvent Removal & Purification: The CCla solvent is removed, and the final product is purified
by distillation.

Chemical Reactivity and Applications

Selenium oxychloride is a versatile yet hazardous reagent. Its reactivity profile makes it useful
as a specialized solvent and a reactant in organic and inorganic synthesis.

Diagram of Chemical Reactivity
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Caption: Reactivity profile of Selenium Oxychloride with various substances.

o Reaction with Water: It reacts with water or moist air, decomposing to form hydrochloric acid
and selenious acid.[2][6] This reaction is vigorous and produces corrosive fumes.[11]

o Solvent Properties: SeOCl: is an excellent solvent for many substances, including synthetic
phenolic resins and numerous non-metals like sulfur, selenium, arsenic, and iodine.[5][6][9]

o Chlorinating Agent: It is used as a chlorinating agent in organic synthesis.[5][6] For example,
it can be used to prepare a-chloro ketones from ketones.[6]

¢ Violent Reactions: Selenium oxychloride reacts explosively or violently with several
substances, including:

o Potassium: Explodes on contact, even in the cold.[2][6]

o Phosphorus: White phosphorus reacts explosively, while red phosphorus reacts with the
evolution of light and heat.[2][6]

o Powdered Antimony: Ignites on contact.[2][6]
o Metal Oxides: Reacts with oxides of silver and lead, evolving light and heat.[2][6]

Safety and Toxicology

Selenium oxychloride is extremely toxic and corrosive, requiring stringent safety protocols
during handling and storage.
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Diagram of Hazard and Emergency Response
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Caption: Logical workflow for exposure, symptoms, and first aid for SeOCl-.

Toxicity Data
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Hazard Classification Details

GHSO05 (Corrosive), GHS06 (Toxic), GHS08
GHS Pictograms (Health Hazard), GHS09 (Environmental
Hazard)[1]

H301 (Toxic if swallowed), H314 (Causes

severe skin burns and eye damage), H331

(Toxic if inhaled), H373 (May cause damage to
GHS Hazard Statements

organs through prolonged exposure), H410

(Very toxic to aquatic life with long lasting

effects)[1][11]
NFPA 704 Diamond Health: 3, Flammability: O, Instability: 1[1]
Acute Toxicity (Oral) Toxic if swallowed.[11]

May be fatal if absorbed through the skin.[7] An
Acute Toxicity (Dermal) application of 0.01 cc to the skin of rabbits can

cause death in under 24 hours.[6]

Toxic if inhaled; causes corrosive irritation to the
Acute Toxicity (Inhalation) respiratory tract and may lead to pulmonary
edema.[7][11]

LDLo (Lowest Published) 2 mg/kg (rabbit, dermal)[1]

Handling and Storage

» Handling: Work should be conducted in a well-ventilated area, preferably within a fume hood.
[11][12][13] Use appropriate personal protective equipment (PPE), including chemical-
resistant gloves, splash goggles, a face shield, and protective clothing.

o Storage: Store in a dry, cool, and well-ventilated place, separated from incompatible
materials such as water, strong bases, potassium, phosphorus, and metal oxides.[6][11][12]
Containers should be kept tightly closed.[12]

e Spills: In case of a spill, absorb with dry sand or an inert absorbent. Do not use water.[12]
Ensure the area is isolated and ventilated.[2]
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Chronic Exposure Effects

Chronic exposure to selenium compounds may lead to a condition known as selenosis,
characterized by hair and nail loss, skin lesions, garlic-like breath, metallic taste, and
abnormalities of the nervous system.[7] It may also cause damage to the liver and kidneys.[4]

[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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